3-(5-Nitro-2-furyl)-2-propen-1-ol

• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol
• IUPAC Name: (E)-3-(5-nitrofuran-2-yl)prop-2-en-1-ol
• InChI: InChI=1S/C7H7NO4/c9-5-1-2-6-3-4-7(12-6)8(10)11/h1-4,9H,5H2/b2-1+
• InChI Key: JZYGBCSCBHBXAA-OWOJBTEDSA-N
• Isomeric SMILES: C1=C(OC(=C1)[N+](=O)[O-])/C=C/CO
• Canonical SMILES: C1=C(OC(=C1)[N+](=O)[O-])C=CCO

Description

3-(5-Nitro-2-furyl)-2-propen-1-ol is an organic compound belonging to the class of nitrofurans These compounds are characterized by a furan ring bearing a nitro group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Nitro-2-furyl)-2-propen-1-ol typically involves the nitration of furan derivatives. One common method is the electrophilic nitration of 2-furyl derivatives using nitric acid or a mixture of nitric and sulfuric acids . The reaction conditions often require careful control of temperature and concentration to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar nitration processes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(5-Nitro-2-furyl)-2-propen-1-ol undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives, such as amines.

Substitution: The furan ring can undergo substitution reactions, leading to the formation of various functionalized derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenating agents and other electrophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include amino derivatives, halogenated furans, and other functionalized nitrofuran compounds .

Scientific Research Applications

3-(5-Nitro-2-furyl)-2-propen-1-ol has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound exhibits antimicrobial properties and is studied for its potential use in treating bacterial infections.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to interfere with cellular processes.

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(5-Nitro-2-furyl)-2-propen-1-ol involves its interaction with biological targets such as enzymes and proteins. The nitro group can undergo reduction to form reactive intermediates that can damage cellular components, leading to antimicrobial and anticancer effects. The compound targets proteins such as aldose reductase, which plays a role in various metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

• 5-(5-Nitro-2-furyl)-1,3,4-oxadiazol-2-ylthioacetic acid
• 2-Amino-5-(5-nitro-2-furyl)thiazole
• 5-(5-Nitro-2-furyl)-3-[4-(pyrrolidin-3-yloxy)phenyl]-1,2,4-oxadiazole

Uniqueness

3-(5-Nitro-2-furyl)-2-propen-1-ol is unique due to its specific structural features, such as the presence of a propen-1-ol group, which imparts distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications in research and industry .